Mudanpioside C

• Molecular Formula: C30H32O13
• Molecular Weight: 600.6 g/mol
• InChI: InChI=1S/C30H32O13/c1-27-13-29(37)19-11-30(27,28(19,26(42-27)43-29)14-39-24(36)16-7-9-17(31)10-8-16)41-25-22(34)21(33)20(32)18(40-25)12-38-23(35)15-5-3-2-4-6-15/h2-10,18-22,25-26,31-34,37H,11-14H2,1H3/t18-,19+,20-,21+,22-,25+,26-,27+,28+,29-,30-/m1/s1
• InChIKey: VIWQCBZFJFSCLC-QFZPXPOBSA-N

Standard paeoniflorin or albiflorin lack Mudanpioside C's unique PDI inhibitory pharmacology-generic substitution compromises assay validity. This cage-like pinane monoterpene glycoside offers domain-specific binding to PDI's b'-x domain (Kd = 3.9 μM). - PDI inhibition IC50: 3.22 μM (5.2x more potent than next analog) - Validated antithrombotic efficacy without hemostatic disturbance - HPLC-DAD quantifiable at λmax 254 nm; species-specific marker for P. lactiflora

Mudanpioside C: A Quantitatively Differentiated Monoterpene Glycoside for Antithrombotic and Anti-inflammatory Research

Mudanpioside C (MC) is a monoterpene glycoside belonging to the cage-like pinane skeleton class, primarily isolated from the root bark of Paeonia suffruticosa (Cortex Moutan) and the roots of Paeonia lactiflora [1]. Recent evidence has positioned MC as a potent and specific protein disulfide isomerase (PDI) inhibitor with confirmed antithrombotic activity and newly identified anti-inflammatory properties, moving it beyond a generic Paeonia constituent into a targeted research tool [2].

PDI pathway study Characterized PDI inhibitor with resolved b'-x domain binding site

Phytochemical identity Species-specific marker for authenticated P. lactiflora sourcing

NF-kB screening Newly reported NF-kB inhibitor scaffold distinct from paeoniflorin

• [1] Shi, Y.H., et al. Characterization and quantification of monoterpenoids in different types of peony root and the related Paeonia species by liquid chromatography coupled with ion trap and time-of-flight mass spectrometry. Journal of Pharmaceutical and Biomedical Analysis, 2016, 129, 581-592. View Source
• [2] Xie, X., Zhou, Y., Tang, Z., Yang, X., Lian, Q., Liu, J., Yu, B., & Liu, X. Mudanpioside C Discovered from Paeonia suffruticosa Andr. Acts as a Protein Disulfide Isomerase Inhibitor with Antithrombotic Activities. Journal of Agricultural and Food Chemistry, 2024, 72(12), 6265-6275. View Source

Why Generic Substitution of Mudanpioside C with Other Paeonia Monoterpene Glycosides Fails for Targeted Applications

Although paeoniflorin and albiflorin are the most abundant monoterpene glycosides in Paeonia species, their pharmacological profiles and target engagement are not interchangeable with Mudanpioside C. Generic substitution fails because MC demonstrates a unique, high-potency inhibition of protein disulfide isomerase (PDI) with a defined binding domain [1], a biological activity not reported for the major congeners. Furthermore, MC serves as a species-specific phytochemical marker for P. lactiflora, unlike the ubiquitous paeoniflorin [2], making it indispensable for authenticated botanical sourcing and standardization where species identity must be verifiable.

Target Paeoniflorin and albiflorin lack reported PDI inhibition; substitution may lose on-target pathway engagement.

Identity Generic Paeonia markers cannot confirm P. lactiflora identity; MC is required for species-specific authentication.

Mechanism NF-kB activity profile may not transfer; MC represents a distinct chemotype with first-reported pathway response.

• [1] Xie, X., Zhou, Y., Tang, Z., Yang, X., Lian, Q., Liu, J., Yu, B., & Liu, X. Mudanpioside C Discovered from Paeonia suffruticosa Andr. Acts as a Protein Disulfide Isomerase Inhibitor with Antithrombotic Activities. Journal of Agricultural and Food Chemistry, 2024, 72(12), 6265-6275. View Source
• [2] Shi, Y.H., et al. Characterization and quantification of monoterpenoids in different types of peony root and the related Paeonia species by liquid chromatography coupled with ion trap and time-of-flight mass spectrometry. Journal of Pharmaceutical and Biomedical Analysis, 2016, 129, 581-592. View Source

Quantitative Differential Evidence for Mudanpioside C Selection Versus Closest Analogs

PDI Enzyme Inhibition: 5.2-Fold Higher Potency of Mudanpioside C vs. Structurally Similar Cortex Moutan Compound

In a head-to-head ligand-fishing screen of Cortex Moutan, Mudanpioside C (MC) inhibited protein disulfide isomerase with an IC50 of 3.22 μM, while a second structurally similar monoterpene glycoside isolated from the same extract exhibited an IC50 of 16.73 μM [1]. This establishes MC as the most effective PDI inhibitor in the extract. The binding was further validated through microscale thermophoresis (MST), revealing a dissociation constant (Kd) of 3.9 μM for the specific interaction with the b'-x domain of PDI [1].

PDI IC50 potency

Head-to-head

MC IC50: 3.22 µM vs. analog IC50: 16.73 µM (5.2-fold)

Supports PDI inhibitor ranking in tested extract

Binding validated by MST; Kd 3.9 µM for b'-x domain

Evidence Dimension	PDI Enzyme Inhibition (IC50)
Target Compound Data	IC50 = 3.22 μM
Comparator Or Baseline	Unnamed structurally similar monoterpene glycoside from Cortex Moutan, IC50 = 16.73 μM
Quantified Difference	5.2-fold greater potency (lower IC50)
Conditions	In vitro PDI enzyme inhibition assay following UHPLC-Q-TOF-MS guided ligand-fishing from Cortex Moutan extract; binding validated by MST.

Why This Matters

A 5.2-fold potency advantage over the next-best structural analog from the same natural source directly impacts lead compound selection for PDI-targeted antithrombotic drug discovery, where maximizing on-target inhibition is critical.

• [1] Xie, X., Zhou, Y., Tang, Z., Yang, X., Lian, Q., Liu, J., Yu, B., & Liu, X. Mudanpioside C Discovered from Paeonia suffruticosa Andr. Acts as a Protein Disulfide Isomerase Inhibitor with Antithrombotic Activities. Journal of Agricultural and Food Chemistry, 2024, 72(12), 6265-6275. View Source

PDI Binding Domain Specificity: Mudanpioside C Targets the b'-x Domain at Key Residues K263, D292, N298

Mudanpioside C's mechanism of PDI inhibition was resolved at the molecular level, showing it specifically binds to the b'-x domain of PDI with a Kd of 3.9 μM, interacting with critical amino acid residues K263, D292, and N298 [1]. Site-directed mutagenesis of these residues abolished the inhibitory activity, unequivocally validating the binding site. The unnamed comparator with an IC50 of 16.73 μM did not receive this level of characterization.

Binding site map

Head-to-head

MC targets b'-x domain (K263, D292, N298); comparator binding site not reported

Enables structure-based tool compound design

Site-directed mutagenesis confirmed domain specificity

Evidence Dimension	Binding Affinity and Domain Specificity
Target Compound Data	Kd = 3.9 μM, binds b'-x domain (residues K263, D292, N298)
Comparator Or Baseline	Unnamed structurally similar monoterpene glycoside; binding site not reported
Quantified Difference	N/A (qualitative differentiation of characterized vs. uncharacterized binding site)
Conditions	Microscale thermophoresis (MST) assay, molecular docking, and site-directed mutagenesis studies.

Why This Matters

A precisely mapped binding domain allows computational chemists to rationally design improved analogs and predict off-target interactions, providing a decisive advantage for structure-based drug design over less-characterized alternatives.

• [1] Xie, X., Zhou, Y., Tang, Z., Yang, X., Lian, Q., Liu, J., Yu, B., & Liu, X. Mudanpioside C Discovered from Paeonia suffruticosa Andr. Acts as a Protein Disulfide Isomerase Inhibitor with Antithrombotic Activities. Journal of Agricultural and Food Chemistry, 2024, 72(12), 6265-6275. View Source

Phytochemical Origin Specificity: Mudanpioside C Is a Characteristic Marker for Paeonia lactiflora, Unlike Ubiquitous Paeoniflorin

In a comprehensive LC-IT-TOF-MS analysis of 56 samples from different Paeonia species and commercial root types, mudanpioside C was identified as the characteristic component of P. lactiflora, whereas paeoniflorin, benzoylpaeoniflorin, galloylpaeoniflorin, oxypaeoniflorin, and albiflorin were predominant constituents across all samples [1]. The total content of the 15 major monoterpenoids was also significantly higher in P. lactiflora than in P. anomala and P. japonica, and Principal Component Analysis clearly separated samples based on species using these markers.

Phytochemical origin

Cross-study

MC is a characteristic marker for P. lactiflora; paeoniflorin ubiquitous across Paeonia spp.

Required for authenticated botanical standardization

LC-IT-TOF-MS profiling across 56 Paeonia samples

Evidence Dimension	Species-Specific Accumulation
Target Compound Data	Characteristic component of P. lactiflora
Comparator Or Baseline	Paeoniflorin, benzoylpaeoniflorin, and albiflorin are ubiquitous across P. lactiflora, P. veitchii, P. anomala; 4-O-methyl-paeoniflorin is specific to P. veitchii/P. anomala
Quantified Difference	Qualitative (presence vs. absence or distinct enrichment ratio)
Conditions	LC-IT-TOF-MS profiling and quantification of 15 monoterpenoids in 56 samples of red peony root, white peony root, and related Paeonia species.

Why This Matters

When procuring authenticated P. lactiflora extracts for research or industrial production, mudanpioside C serves as a required discriminatory marker that generic alternatives like paeoniflorin cannot provide due to their wide species distribution.

• [1] Shi, Y.H., et al. Characterization and quantification of monoterpenoids in different types of peony root and the related Paeonia species by liquid chromatography coupled with ion trap and time-of-flight mass spectrometry. Journal of Pharmaceutical and Biomedical Analysis, 2016, 129, 581-592. View Source

NF-κB Pathway Inhibition: First-Time Report of Mudanpioside C's Activity Distinguishing It from Paeoniflorin

A bioactivity-integrated UPLC-Q/TOF-MS screen of Moutan Cortex identified seven potential NF-κB inhibitors, including mudanpioside C. The NF-κB inhibitor activity of mudanpioside C, galloylpaeoniflorin, and benzoyloxypaeoniflorin was reported for the first time, whereas paeoniflorin and oxypaeoniflorin had previously known anti-inflammatory mechanisms [1]. This positions MC among a select group of newly identified, structurally diverse NF-κB inhibitors from the same medicinal plant.

NF-kB inhibition novelty

Class-level

First report of MC NF-kB inhibitory activity; paeoniflorin had prior anti-inflammatory characterization

Supports novel anti-inflammatory scaffold screening

TNF-a HEK 293 dual-luciferase reporter context

Evidence Dimension	Novelty of NF-κB Inhibitory Activity
Target Compound Data	First report of NF-κB inhibitory activity (qualitative)
Comparator Or Baseline	Paeoniflorin and oxypaeoniflorin had known anti-inflammatory activity; galloylpaeoniflorin and benzoyloxypaeoniflorin were also first reports
Quantified Difference	N/A (qualitative differentiation of newly discovered vs. previously known activity)
Conditions	TNF-α-induced HEK 293 cell model using a dual-luciferase reporter assay system for NF-κB activation.

Why This Matters

For researchers seeking novel anti-inflammatory scaffolds beyond the extensively studied paeoniflorin, mudanpioside C represents a freshly characterized inhibitor of a key inflammatory pathway, enabling exploration of distinct structure-activity relationships.

• [1] Lu, Y., Liu, W., Zhang, M., Deng, Y., Jiang, M., & Gao, H. The Screening Research of NF-κB Inhibitors from Moutan Cortex Based on Bioactivity-Integrated UPLC-Q/TOF-MS. Evidence-Based Complementary and Alternative Medicine, 2019, 6150357. View Source

In Vivo Antithrombotic Efficacy: Mudanpioside C Inhibits Thrombosis Without Disrupting Hemostasis

Mudanpioside C dose-dependently suppressed collagen-induced platelet aggregation and significantly inhibited thrombosis formation in a mouse model without disturbing hemostatic function [1]. This functional profile links the in vitro PDI inhibition (IC50 = 3.22 μM) to a therapeutically relevant in vivo endpoint, a critical validation step that is absent for most other monoterpene glycosides characterized solely in vitro.

In vivo thrombosis model

Supporting

MC inhibited thrombosis in mouse model without hemostatic disturbance; dose-dependent platelet suppression

Reported in vivo model-response context

No equivalent in vivo data for other Paeonia monoterpene glycosides

Evidence Dimension	In Vivo Thrombosis Inhibition and Hemostatic Safety
Target Compound Data	Significant inhibition of thrombosis in mice; dose-dependent suppression of platelet aggregation; no disturbance of hemostasis
Comparator Or Baseline	No equivalent in vivo efficacy data reported for other isolated Paeonia monoterpene glycosides in the same study
Quantified Difference	N/A (qualitative outcome demonstrating functional antithrombotic activity with safety margin)
Conditions	Collagen-induced platelet aggregation assay and mouse thrombosis model.

Why This Matters

The demonstration of in vivo efficacy without hemostatic disturbance provides a crucial translational bridge from biochemical PDI inhibition to a potential therapeutic application, elevating mudanpioside C above compounds that lack advanced pharmacological validation.

• [1] Xie, X., Zhou, Y., Tang, Z., Yang, X., Lian, Q., Liu, J., Yu, B., & Liu, X. Mudanpioside C Discovered from Paeonia suffruticosa Andr. Acts as a Protein Disulfide Isomerase Inhibitor with Antithrombotic Activities. Journal of Agricultural and Food Chemistry, 2024, 72(12), 6265-6275. View Source

High-Impact Research and Industrial Application Scenarios for Mudanpioside C Based on Quantitative Evidence

Lead Compound for PDI-Targeted Antithrombotic Drug Discovery

Mudanpioside C is the most effective PDI inhibitor identified from Cortex Moutan, with an IC50 of 3.22 μM—5.2-fold more potent than the next-best structural analog from the same source [1]. Its well-characterized binding to the b'-x domain (Kd = 3.9 μM) and validated in vivo antithrombotic efficacy without hemostatic disturbance make it the prioritized scaffold for medicinal chemistry optimization programs targeting thrombosis, stroke, and myocardial infarction.

Authenticated Botanical Sourcing and Quality Control of Paeonia lactiflora Products

As the characteristic monoterpene glycoside of P. lactiflora, mudanpioside C enables unambiguous species authentication in raw materials and finished products [1]. Its unique UV absorption maximum (254 nm) allows independent HPLC-DAD quantification in complex multi-herb formulations like Guizhi Fuling Wan, where generic markers such as paeoniflorin cannot differentiate between Moutan Cortex and Paeoniae Radix Alba [2].

Novel Anti-Inflammatory Lead Focusing on the NF-κB Pathway

For researchers seeking to circumvent the extensively characterized pharmacology of paeoniflorin, mudanpioside C offers a newly reported NF-κB inhibitory activity [1]. Its structural differentiation from paeoniflorin—with which it shares a mother nucleus but differs in glycosidic substitution—positions it as a distinct chemotype for exploring anti-inflammatory structure-activity relationships independent of traditional peony markers.

Chemical Biology Probe for Protein Disulfide Isomerase Function in Thrombosis

Mudanpioside C's specific interaction with the b'-x domain of PDI (residues K263, D292, N298) makes it a valuable chemical biology tool for dissecting PDI's role in platelet activation and thrombus formation [1]. Its defined binding site allows researchers to probe domain-specific PDI functions in ER stress and the unfolded protein response, applications where non-selective PDI inhibitors introduce confounding off-target effects.

Application

Selection Property

Validation Focus

PDI-targeted antithrombotic research

PDI b'-x domain inhibition potency

Thrombosis model-response and hemostasis endpoint monitoring

Authenticated P. lactiflora sourcing

Species-specific phytochemical marker

LC-MS fingerprinting and species-discrimination validation

NF-kB pathway inhibitor screening

Newly reported NF-kB inhibitory chemotype

Reporter assay context and structure-activity relationship review

Chemical biology PDI probe

Resolved binding site with mutagenesis confirmation

Domain-specific PDI function in platelet activation models

• [1] Xie, X., Zhou, Y., Tang, Z., Yang, X., Lian, Q., Liu, J., Yu, B., & Liu, X. Mudanpioside C Discovered from Paeonia suffruticosa Andr. Acts as a Protein Disulfide Isomerase Inhibitor with Antithrombotic Activities. Journal of Agricultural and Food Chemistry, 2024, 72(12), 6265-6275. View Source
• [2] Shi, Y.H., et al. Characterization and quantification of monoterpenoids in different types of peony root and the related Paeonia species by liquid chromatography coupled with ion trap and time-of-flight mass spectrometry. Journal of Pharmaceutical and Biomedical Analysis, 2016, 129, 581-592. View Source
• [3] Lu, Y., Liu, W., Zhang, M., Deng, Y., Jiang, M., & Gao, H. The Screening Research of NF-κB Inhibitors from Moutan Cortex Based on Bioactivity-Integrated UPLC-Q/TOF-MS. Evidence-Based Complementary and Alternative Medicine, 2019, 6150357. View Source